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Compound Name:
tert-Butyl (2-azidoethyl)

(methyl)carbamate

Cat. No.: B8137171

Get Quote

Executive Summary
This guide details the application of N-Boc-2-azidoethyl-N-methylamine (CAS: 169750-98-9) as

a heterobifunctional linker in the synthesis of Antibody-Drug Conjugates (ADCs). Unlike

standard primary amine linkers, the N-methyl secondary amine moiety forms a tertiary amide

upon conjugation to the payload. This structural modification significantly enhances proteolytic

stability in serum, preventing premature drug release. The distal azide group enables

bioorthogonal "Click Chemistry" (SPAAC or CuAAC), facilitating site-specific or stochastic

conjugation to antibodies with high fidelity.[1]
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Feature Benefit in ADC Design

Secondary Amine (N-methyl)

Forms a tertiary amide bond, offering superior

resistance to serum proteases compared to

secondary amides formed by primary amines.

Azide Group (-N₃)

Bioorthogonal handle for copper-free (SPAAC)

or copper-catalyzed (CuAAC) conjugation;

chemically inert to native protein functional

groups.

Boc Protection

Allows for controlled, sequential synthesis;

prevents polymerization during initial payload

functionalization.

Short Alkyl Spacer

Minimal hydrophobicity contribution, reducing

the risk of ADC aggregation compared to long

hydrophobic chains.

Strategic Workflow & Mechanism
The optimal workflow involves a "Payload-First" strategy. The linker is first deprotected and

coupled to the cytotoxic payload to create a "Drug-Linker" intermediate. This intermediate is

then conjugated to the antibody.[2][3]

Synthesis Pathway Diagram
The following diagram illustrates the critical path from raw materials to the final ADC construct.
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Figure 1: Convergent synthesis workflow. The linker is attached to the drug first to ensure

stoichiometry control, followed by bioorthogonal conjugation to the antibody.

Detailed Experimental Protocols
Phase 1: Preparation of Azide-Functionalized Payload
Objective: Deprotect the N-Boc group and couple the linker to an NHS-activated cytotoxic

payload (e.g., MMAE-NHS, DM1-NHS).

Materials
N-Boc-2-azidoethyl-N-methylamine (100 mg).

Trifluoroacetic acid (TFA).

Dichloromethane (DCM).

Payload-NHS ester (1 eq).

DIPEA (N,N-Diisopropylethylamine).

Anhydrous DMF.[2]

Protocol Steps
Boc Deprotection:

Dissolve N-Boc-2-azidoethyl-N-methylamine in 2 mL DCM.

Add 2 mL TFA dropwise at 0°C. Stir at room temperature (RT) for 1 hour.

Monitoring: Verify Boc removal by TLC or LC-MS (Loss of M+100 mass).

Workup: Evaporate volatiles under reduced pressure.[2] Co-evaporate with toluene (3x) to

remove residual TFA. The product is the TFA salt of 2-azidoethyl-N-methylamine.

Payload Coupling:
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Dissolve the Payload-NHS ester (1.0 eq) in anhydrous DMF (concentration ~10 mg/mL).

Add the deprotected linker (1.5 eq) to the solution.

Immediately add DIPEA (5.0 eq) to neutralize the TFA salt and catalyze the reaction.

Stir at RT for 4–12 hours.

Mechanism:[3][4][5][6] The secondary amine attacks the NHS ester, releasing N-

hydroxysuccinimide and forming a stable tertiary amide.

Purification:

Purify the Drug-Linker-Azide via Preparative HPLC (C18 column, Water/Acetonitrile

gradient + 0.1% Formic Acid).

Lyophilize fractions to obtain a powder.

Phase 2: Antibody Functionalization (DBCO Labeling)
Objective: Modify the antibody lysine residues with DBCO (Dibenzocyclooctyne) to create a

"Click-reactive" antibody.[3]

Materials
Monoclonal Antibody (5 mg/mL in PBS, pH 7.4).

DBCO-PEG4-NHS Ester (10 mM stock in DMSO).

Desalting Column (e.g., Zeba Spin, 40K MWCO).

Protocol Steps
Buffer Exchange: Ensure antibody is in PBS pH 7.4 (free of primary amines like Tris or

Glycine).

Activation:

Add DBCO-PEG4-NHS (5–10 molar excess over mAb) to the antibody solution.
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Note: Keep DMSO < 10% v/v in the final mixture to prevent denaturation.

Incubation: Incubate for 1 hour at RT or 4 hours at 4°C.

Purification: Remove excess DBCO linker using a desalting column equilibrated with PBS.

Quantification: Determine DBCO loading (DOL) by measuring absorbance at 280 nm (mAb)

and 309 nm (DBCO).

Formula:

Correction Factor (CF): Typically ~0.11 for DBCO at 280 nm.

Phase 3: SPAAC Conjugation (The Click Reaction)
Objective: Covalently attach the Drug-Linker-Azide to the mAb-DBCO via Strain-Promoted

Azide-Alkyne Cycloaddition (SPAAC).[7]

Protocol Steps
Reaction Setup:

Mix mAb-DBCO (from Phase 2) with Drug-Linker-Azide (from Phase 1).

Ratio: Use 1.5 to 2.0 molar equivalents of Drug-Linker per DBCO group (e.g., if DOL is 4,

use 6–8 eq of drug per antibody).

Incubation:

Incubate at RT for 4–16 hours or overnight at 4°C.

Note: No catalyst (Copper) is required.

Polishing Purification:

Remove unreacted free drug using Size Exclusion Chromatography (SEC) or extensive

dialysis.

Standard: Superdex 200 Increase 10/300 GL column.
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Final Formulation: Sterile filter (0.22 µm) into storage buffer (e.g., 20 mM Histidine, 6%

Trehalose, pH 6.0).

Quality Control & Characterization
Assay Method Acceptance Criteria

Drug-Antibody Ratio (DAR) HIC-HPLC or LC-MS (Q-TOF)
Target DAR ± 0.5 (e.g., 3.5–

4.5)

Aggregation SEC-HPLC > 95% Monomer

Free Drug RP-HPLC < 1% Free Payload

Endotoxin LAL Assay < 0.1 EU/mg

Troubleshooting Guide
Low Conjugation Efficiency: Ensure the "Click" reaction runs long enough (kinetics of SPAAC

are slower than CuAAC). Increase drug excess to 3–5 eq per DBCO site.

Precipitation: The Drug-Linker might be too hydrophobic. Add 5–10% Propylene Glycol or

DMSO to the reaction buffer.

High Aggregation: If the linker is too short, the hydrophobic payload may interact with the

antibody surface. Switch to a PEGylated variant (e.g., Azido-PEG3-Amine) if aggregation

persists [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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